Cas no 102367-12-4 (1-Pyrrolidineethanamine,N,N-bis[(4-methoxyphenyl)methyl]-, hydrochloride (1:2))

• Product Name: 1-Pyrrolidineethanamine,N,N-bis[(4-methoxyphenyl)methyl]-, hydrochloride (1:2)
• CAS No: 102367-12-4
• MF: C₂₂H₃₂Cl₂N₂O₂
• MW: 427.407684326172
• CID: 163594
• PubChem ID: 3025255
• Update Time: 2025-04-19

1-Pyrrolidineethanamine,N,N-bis[(4-methoxyphenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine,N,N-bis[(4-methoxyphenyl)methyl]-, hydrochloride (1:2)
• N,N-bis[(4-methoxyphenyl)methyl]-2-pyrrolidin-1-ylethanamine,dihydrochloride
• DTXSID60144954
• N-beta-(Dianisilamino)etilpirrolidina dicloridrato [Italian]
• Pyrrolidine, 1-(2-(bis(p-methoxybenzyl)amino)ethyl)-, dihydrochloride
• 102367-12-4
• 1-(2-(Bis(p-methoxybenzyl)amino)ethyl)pyrrolidine dihydrochloride
• N-beta-(Dianisilamino)etilpirrolidina dicloridrato

• Inchi： 1S/C22H30N2O2.2ClH/c1-25-21-9-5-19(6-10-21)17-24(16-15-23-13-3-4-14-23)18-20-7-11-22(26-2)12-8-20;;/h5-12H,3-4,13-18H2,1-2H3;2*1H
• InChI Key： URFWCOGLMGWCIB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN(CC1C=CC(=CC=1)OC)CCN1CCCC1

Computed Properties

• Exact Mass: 426.18436
• Monoisotopic Mass: 426.184084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 344
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Experimental Properties

• Boiling Point: 469°Cat760mmHg
• Flash Point: 129.1°C
• PSA: 24.94
• LogP: 5.34370